Cas no 126128-41-4 (6-(2-Deoxy-3,5-di-O-toluoyl-b-D-ribofuranosyl)-3,4-dihydro-8H-pyrimido4,5-c1,2oxazin-7-one)

6-(2-Deoxy-3,5-di-O-toluoyl-b-D-ribofuranosyl)-3,4-dihydro-8H-pyrimido4,5-c1,2oxazin-7-one Properties

Names and Identifiers

• ((2R,3S,5S)-3-((4-Methylbenzoyl)oxy)-5-(7-oxo-3,4-dihydro-1H-pyrimido[4,5-c][1,2]oxazin-6(7H)-yl)tetrahydrofuran-2-yl)methyl 4-methylbenzoate
• [(2R,3S,5S)-3-(4-methylbenzoyl)oxy-5-(7-oxo-3,4-dihydro-1H-pyrimido[4,5-c]oxazin-6-yl)oxolan-2-yl]methyl 4-methylbenzoate
• 1H-Pyrimido[4,5-c][1,2]oxazin-7(3H)-one,6-[2-deoxy-3,5-bis-O-(4-methylbenzoyl)-b-D-erythro-pen...
• 1H-Pyrimido[4,5-c][1,2]oxazin-7(3H)-one,6-[2-deoxy-3,5-bis-O-(4-methylbenzoyl)-b-D-erythro-pentofuranosyl]-4,6-dihydro-
• 6-(3, 5-DI-O-P-TOLUOYL-Β-D-2-DEOXYRIBOFURANOSYL)-3, 4-DIHYDRO-8H-PYRIMIDO[4, 5-C][1, 2]OXAZIN-7-ONE
• 6-(3,5-DI-O-(P-TOLUOYL)-BETA-D-2-DEOXYRIBOFURANOSYL)-3,4-DIHYDRO-8H-PYRIMIDO[4,5-C][1,2]OXAZIN-7-ONE
• AK-56456
• 6-(3,5-Di-O-(p-toluoyl)-β-D-2-deoxyribofuranosyl)-3,4-dihydro-8H-pyrimido[4,5-c][1,2]oxazin-7-one
• 126128-41-4
• ((2R,3S,5R)-3-(4-methylbenzoyloxy)-5-(7-oxo-7,8-dihydro-3H-pyrimido[4,5-c][1,2]oxazin-6(4H)-yl)tetrahydrofuran-2-yl)methyl 4-methylbenzoate
• [(2R,3S,5R)-3-(4-methylbenzoyl)oxy-5-(7-oxo-3,4-dihydro-1H-pyrimido[4,5-c]oxazin-6-yl)oxolan-2-yl]methyl 4-methylbenzoate
• 6-(3,5-Di-o-(p-toluoyl)-beta-D-2-deoxyribofuranosyl)-3,4-dihydro-8H-pyrimido[4,5-c][1,2]oxazin-7-one
• +Expand

• InChIKey： RSFWOLICWVOUAF-YTFSRNRJSA-N
• Inchi： InChI=1S/C27H27N3O7/c1-16-3-7-18(8-4-16)25(31)34-15-22-21(37-26(32)19-9-5-17(2)6-10-19)13-23(36-22)30-14-20-11-12-35-29-24(20)28-27(30)33/h3-10,14,21-23H,11-13,15H2,1-2H3,(H,28,29,33)/t21-,22+,23+/m0/s1
• SMILES： O=C(OC[C@H]1O[C@H](N2C=C3C(NOCC3)=NC2=O)C[C@@H]1OC(C4=CC=C(C)C=C4)=O)C5=CC=C(C)C=C5

Computed Properties

• Exact Mass: 505.18500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 8
• Monoisotopic Mass: 505.18490021g/mol
• Heavy Atom Count: 37
• Complexity: 934
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 116Ų

Experimental Properties

• LogP: 1.98730
• PSA: 121.21000
• Density: 1.40±0.1 g/cm3(Predicted)